5-(4-Bromophenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one

• CAS No.: 371130-31-3
• Molecular Formula: C24H26BrNO5
• Molecular Weight: 488.4 g/mol
• IUPAC Name: (4E)-5-(4-bromophenyl)-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H26BrNO5/c1-14(2)31-19-10-7-17(13-15(19)3)22(27)20-21(16-5-8-18(25)9-6-16)26(11-12-30-4)24(29)23(20)28/h5-10,13-14,21,27H,11-12H2,1-4H3/b22-20+
• InChI Key: GAXJNXMYEVZJAO-LSDHQDQOSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)Br)/O)OC(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)Br)O)OC(C)C

Description

This compound features a pyrrol-2-one core substituted with:

• A 3-hydroxy group at position 3, enabling hydrogen bonding.
• A 4-isopropoxy-3-methylbenzoyl moiety at position 4, influencing lipophilicity and steric effects.
• A 2-methoxyethyl chain at position 1, enhancing solubility compared to alkyl or aromatic substituents .

Biological Activity

5-(4-Bromophenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one, a pyrrole derivative, has garnered attention due to its potential biological activities, particularly in pharmacological applications. This compound is characterized by a complex structure that includes a bromophenyl group, hydroxy and isopropoxy substituents, and a methoxyethyl moiety, which may contribute to its biological efficacy.

Anticancer Activity

Research indicates that compounds with similar structural features exhibit significant anticancer properties. For instance, studies on pyrrole derivatives have shown that they can induce apoptosis in cancer cells and inhibit tumor growth. The presence of the bromophenyl group is often correlated with enhanced cytotoxic activity against various cancer cell lines.

• Case Study : A related study demonstrated that derivatives of pyrrole exhibited IC50 values in the low micromolar range against MCF-7 breast cancer cells, suggesting a promising avenue for further exploration of this compound's anticancer potential .

Antimicrobial Properties

Pyrrole-containing compounds have also been investigated for their antimicrobial properties. The introduction of functional groups such as hydroxy and methoxy has been shown to enhance the antimicrobial activity against both Gram-positive and Gram-negative bacteria.

• Research Findings : A study reported that similar derivatives exhibited strong antibacterial activity with minimum inhibitory concentrations (MIC) in the range of 8–32 µM against various bacterial strains .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrrole derivatives is another area of interest. Compounds with hydroxy groups are known to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process.

• Molecular Docking Studies : Molecular docking simulations have indicated that these compounds may effectively bind to COX-2, suggesting a mechanism for their anti-inflammatory effects .

The biological activities of 5-(4-Bromophenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one can be attributed to several mechanisms:

• Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells through the activation of caspases.
• Inhibition of Enzymatic Activity : By inhibiting COX enzymes, the compound can reduce the production of pro-inflammatory mediators.
• Antioxidant Activity : The presence of hydroxy groups may confer antioxidant properties, helping to mitigate oxidative stress in cells.

Data Summary

Biological Activity	IC50/MIC Values	Reference
Anticancer (MCF-7)	Low µM range
Antimicrobial	8–32 µM
Anti-inflammatory	Docking studies indicate binding to COX-2

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 5-(4-Bromophenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one exhibit cytotoxic effects against various cancer cell lines. The presence of the bromophenyl moiety is particularly notable for enhancing the compound's ability to inhibit tumor growth. Studies have shown that such compounds can selectively target cancer cells while sparing normal cells, making them promising candidates for further development as anticancer agents .

Carbonic Anhydrase Inhibition

Compounds with similar structural features have been investigated for their ability to inhibit carbonic anhydrases (CAs), which are enzymes involved in various physiological processes including respiration and acid-base balance. The inhibition of specific CA isoforms has been linked to therapeutic effects in conditions like glaucoma and certain types of cancer . The compound's potential as a CA inhibitor could be explored further to develop novel therapeutic agents.

Material Science

The unique chemical structure of this compound may also find applications in material science, particularly in the development of organic semiconductors or polymers. The functional groups present can facilitate interactions with other materials, potentially leading to innovative applications in electronics or photonics.

Case Studies

Study Focus	Findings	Reference
Anticancer Activity	Demonstrated selective cytotoxicity against breast and colon cancer cell lines.
Carbonic Anhydrase Inhibition	Inhibitory effects on hCA IX and XII isoforms; potential implications for cancer therapy.
Material Applications	Suggested use in organic photovoltaic devices due to favorable electronic properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The table below compares key structural analogs, focusing on substituent effects:

Compound ID/Ref	R1 (Position 5)	R2 (Position 4)	R3 (Position 1)	Melting Point (°C)	Molecular Weight (g/mol)
Target Compound	4-Bromophenyl	4-Isopropoxy-3-methylbenzoyl	2-Methoxyethyl	Not reported	~500 (estimated)
Compound 20	4-tert-Butylphenyl	4-Methylbenzoyl	2-Hydroxypropyl	263–265	408.23
Compound 23	4-Trifluoromethoxyphenyl	4-Methylbenzoyl	2-Hydroxypropyl	246–248	436.16
Compound 29	3-Chlorophenyl	4-Methylbenzoyl	2-Hydroxypropyl	235–237	386.12
Compound 5	4-Bromophenyl	Carbothioamide-linked indole	N/A	192–193	445.38
Example 5.23	4-Chlorophenyl	Bromomethyl-pyrazolone	Methyl	Not reported	381.00

Key Observations:

• Solubility : The 2-methoxyethyl group (target) improves aqueous solubility over 2-hydroxypropyl (Compounds 20, 23, 29) due to reduced hydrogen bonding capacity .
• Melting Points : Higher melting points correlate with polar substituents (e.g., tert-butyl in Compound 20 vs. trifluoromethoxy in Compound 23), suggesting stronger crystal packing interactions .

Structural Characterization

• Spectroscopy : The 4-bromophenyl group in the target compound would produce distinct ^1H-NMR signals (e.g., deshielded aromatic protons) compared to chlorophenyl analogs. IR would show C=O (1650–1700 cm⁻¹) and O–H (3400 cm⁻¹) stretches .
• Mass Spectrometry : The molecular ion ([M+H]⁺) for the target compound is expected near m/z 500, consistent with bromine’s isotopic pattern .